Cas no 2138003-52-6 ({2-[(Azepan-1-yl)methyl]-1-(propan-2-yl)cyclopropyl}methanol)

• Product Name: {2-[(Azepan-1-yl)methyl]-1-(propan-2-yl)cyclopropyl}methanol
• CAS No: 2138003-52-6
• MF: C₁₄H₂₇NO
• MW: 225.370284318924
• CID: 6109019
• PubChem ID: 165465534
• Update Time: 2025-05-21

{2-[(Azepan-1-yl)methyl]-1-(propan-2-yl)cyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• 2138003-52-6
• EN300-800285
• {2-[(azepan-1-yl)methyl]-1-(propan-2-yl)cyclopropyl}methanol
• {2-[(Azepan-1-yl)methyl]-1-(propan-2-yl)cyclopropyl}methanol

• Inchi： 1S/C14H27NO/c1-12(2)14(11-16)9-13(14)10-15-7-5-3-4-6-8-15/h12-13,16H,3-11H2,1-2H3
• InChI Key： URFLWGLRLZFKKA-UHFFFAOYSA-N
• SMILES： OCC1(C(C)C)CC1CN1CCCCCC1

Computed Properties

• Exact Mass: 225.209264485g/mol
• Monoisotopic Mass: 225.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 23.5Ų

Additional information on {2-[(Azepan-1-yl)methyl]-1-(propan-2-yl)cyclopropyl}methanol

Compound CAS No. 2138003-52-6: {2-[(Azepan-1-yl)methyl]-1-(propan-2-yl)cyclopropyl}methanol

The compound with CAS number 2138003-52-6, known as {2-[(Azepan-1-yl)methyl]-1-(propan-2-yl)cyclopropyl}methanol, is a complex organic molecule with a unique structure that has garnered attention in recent scientific research. This compound belongs to the class of cyclopropane derivatives, which are known for their strained ring systems and potential applications in drug design and materials science. The molecule features a cyclopropyl ring substituted with an azepanemethyl group and a propanol moiety, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry due to their ability to induce specific stereochemical effects and enhance molecular stability. The azepane ring, a seven-membered saturated cyclic amine, contributes to the compound's flexibility and potential bioavailability. The presence of the propanol group further enhances the molecule's solubility and reactivity, making it a promising candidate for various synthetic pathways.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. Researchers have explored the use of transition metal catalysts to optimize the reaction conditions, ensuring high yields and purity. The development of efficient synthetic routes for such complex molecules is crucial for advancing their applications in pharmaceuticals and agrochemicals.

The physical properties of {2-[(Azepan-1-yl)methyl]-1-(propan-2-yl)cyclopropyl}methanol have been characterized using advanced spectroscopic techniques such as NMR and IR spectroscopy. These analyses reveal the molecule's conformational preferences and intermolecular interactions, providing insights into its potential behavior in biological systems. For instance, the cyclopropane ring's strain energy may influence its reactivity in enzymatic reactions or its ability to bind to specific protein targets.

From an application perspective, this compound has shown promise in preliminary pharmacological studies as a lead molecule for drug development. Its unique structure allows for the exploration of diverse biological activities, including anti-inflammatory, antioxidant, and antimicrobial properties. Collaborative efforts between chemists and biologists have been instrumental in identifying its potential therapeutic uses and optimizing its bioavailability.

In conclusion, {2-[(Azepan-1-yl)methyl]-1-(propan-2-yl)cyclopropyl}methanol represents a significant advancement in organic synthesis and medicinal chemistry. Its intricate structure and versatile functional groups make it a valuable tool for researchers seeking to develop novel compounds with enhanced biological activity. As ongoing studies continue to uncover its full potential, this compound stands at the forefront of innovation in the chemical sciences.